Caffeine Impurity F
Caffeine Impurity F
Paraxanthine, also known as P-xanthine, belongs to the class of organic compounds known as xanthines. These are purine derivatives with a ketone group conjugated at carbons 2 and 6 of the purine moiety. Paraxanthine exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Paraxanthine has been found in human prostate, liver and kidney tissues, and has also been detected in most biofluids, including saliva, cerebrospinal fluid, blood, and urine. Within the cell, paraxanthine is primarily located in the cytoplasm. Paraxanthine participates in a number of enzymatic reactions. In particular, Paraxanthine and formaldehyde can be biosynthesized from caffeine; which is mediated by the enzyme cytochrome P450 1A2. In addition, Paraxanthine and acetyl-CoA can be converted into 5-acetylamino-6-formylamino-3-methyluracil; which is mediated by the enzyme arylamine N-acetyltransferase 2. In humans, paraxanthine is involved in the caffeine metabolism pathway.
1,7-dimethylxanthine is a dimethylxanthine having the two methyl groups located at positions 1 and 7. It is a metabolite of caffeine and theobromine in animals. It has a role as a central nervous system stimulant, a human xenobiotic metabolite, a human blood serum metabolite and a mouse metabolite.
1,7-dimethylxanthine is a dimethylxanthine having the two methyl groups located at positions 1 and 7. It is a metabolite of caffeine and theobromine in animals. It has a role as a central nervous system stimulant, a human xenobiotic metabolite, a human blood serum metabolite and a mouse metabolite.
Brand Name:
Vulcanchem
CAS No.:
611-59-6
VCID:
VC0195701
InChI:
InChI=1S/C7H8N4O2/c1-10-3-8-5-4(10)6(12)11(2)7(13)9-5/h3H,1-2H3,(H,9,13)
SMILES:
CN1C=NC2=C1C(=O)N(C(=O)N2)C
Molecular Formula:
C7H8N4O2
Molecular Weight:
180.16 g/mol
Caffeine Impurity F
CAS No.: 611-59-6
Impurities
VCID: VC0195701
Molecular Formula: C7H8N4O2
Molecular Weight: 180.16 g/mol
Purity: > 95%
| CAS No. | 611-59-6 |
|---|---|
| Product Name | Caffeine Impurity F |
| Molecular Formula | C7H8N4O2 |
| Molecular Weight | 180.16 g/mol |
| IUPAC Name | 1,7-dimethyl-3H-purine-2,6-dione |
| Standard InChI | InChI=1S/C7H8N4O2/c1-10-3-8-5-4(10)6(12)11(2)7(13)9-5/h3H,1-2H3,(H,9,13) |
| Standard InChIKey | QUNWUDVFRNGTCO-UHFFFAOYSA-N |
| SMILES | CN1C=NC2=C1C(=O)N(C(=O)N2)C |
| Canonical SMILES | CN1C=NC2=C1C(=O)N(C(=O)N2)C |
| Appearance | Off-White to Pale Yellow Solid |
| Melting Point | 297-299°C |
| Physical Description | Solid |
| Description | Paraxanthine, also known as P-xanthine, belongs to the class of organic compounds known as xanthines. These are purine derivatives with a ketone group conjugated at carbons 2 and 6 of the purine moiety. Paraxanthine exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Paraxanthine has been found in human prostate, liver and kidney tissues, and has also been detected in most biofluids, including saliva, cerebrospinal fluid, blood, and urine. Within the cell, paraxanthine is primarily located in the cytoplasm. Paraxanthine participates in a number of enzymatic reactions. In particular, Paraxanthine and formaldehyde can be biosynthesized from caffeine; which is mediated by the enzyme cytochrome P450 1A2. In addition, Paraxanthine and acetyl-CoA can be converted into 5-acetylamino-6-formylamino-3-methyluracil; which is mediated by the enzyme arylamine N-acetyltransferase 2. In humans, paraxanthine is involved in the caffeine metabolism pathway. 1,7-dimethylxanthine is a dimethylxanthine having the two methyl groups located at positions 1 and 7. It is a metabolite of caffeine and theobromine in animals. It has a role as a central nervous system stimulant, a human xenobiotic metabolite, a human blood serum metabolite and a mouse metabolite. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Solubility | 27 [ug/mL] |
| Synonyms | Paraxanthine; 1,7-Dimethylxanthine; 3,7-Dihydro-1,7-dimethyl-1H-purine-2,6-dione; |
| PubChem Compound | 4687 |
| Last Modified | Nov 11 2021 |
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